Cas no 1805224-20-7 (1-Chloro-2,4-dimethoxy-6-iodobenzene)

• Product Name: 1-Chloro-2,4-dimethoxy-6-iodobenzene
• CAS No: 1805224-20-7
• MF: C₈H₈ClIO₂
• MW: 298.505393981934
• CID: 4618507
• Update Time: 2025-09-24

1-Chloro-2,4-dimethoxy-6-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2,4-dimethoxy-6-iodobenzene
• 2-chloro-1-iodo-3,5-dimethoxybenzene
• Z2309759253

• Inchi： 1S/C8H8ClIO2/c1-11-5-3-6(10)8(9)7(4-5)12-2/h3-4H,1-2H3
• InChI Key： ICEWXILSSRWYQR-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1Cl)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5

Additional information on 1-Chloro-2,4-dimethoxy-6-iodobenzene

Comprehensive Overview of 1-Chloro-2,4-dimethoxy-6-iodobenzene (CAS No. 1805224-20-7): Properties, Applications, and Industry Insights

1-Chloro-2,4-dimethoxy-6-iodobenzene (CAS No. 1805224-20-7) is a halogenated aromatic compound with significant relevance in organic synthesis and pharmaceutical research. This compound, characterized by its unique chloro, iodo, and dimethoxy functional groups, serves as a versatile intermediate in the development of complex molecules. Its molecular structure, C8H8ClIO2, offers distinct reactivity patterns, making it valuable for cross-coupling reactions and heterocycle formation.

In recent years, the demand for halogenated benzene derivatives has surged due to their role in drug discovery and agrochemical formulations. Researchers frequently search for "1-Chloro-2,4-dimethoxy-6-iodobenzene synthesis" or "CAS 1805224-20-7 applications," reflecting its growing importance. The compound’s electron-rich aromatic ring enables selective functionalization, aligning with trends in green chemistry and atom-efficient protocols.

The physicochemical properties of 1-Chloro-2,4-dimethoxy-6-iodobenzene include a moderate melting point (typically 80–90°C) and solubility in polar organic solvents like dichloromethane and THF. These traits facilitate its use in Pd-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal for constructing biaryl scaffolds in medicinal chemistry. Industry professionals often inquire about "iodobenzene derivatives in catalysis" or "methoxy-substituted aryl halides," underscoring its niche applications.

From an SEO perspective, this compound intersects with high-traffic keywords like "building blocks for organic synthesis" and "specialty chemicals for pharmaceuticals." Its stability under inert atmospheres and compatibility with microwave-assisted synthesis further enhance its utility in high-throughput workflows. Notably, the dimethoxy groups contribute to steric hindrance, enabling regioselective transformations—a feature highlighted in patents targeting kinase inhibitors and antiviral agents.

Environmental and regulatory considerations are also trending topics. While 1-Chloro-2,4-dimethoxy-6-iodobenzene is not classified as hazardous under major frameworks like REACH, its handling requires standard precautions for halogenated compounds. Discussions around "sustainable halogenation methods" or "biodegradable aryl halides" often reference such derivatives, emphasizing the need for eco-friendly alternatives.

In conclusion, CAS 1805224-20-7 exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its role in advancing tailor-made molecules and alignment with industry pain points—such as cost-effective scaling and reaction optimization—positions it as a compound of enduring interest for researchers and manufacturers alike.